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Compound of Interest

Compound Name: Purpurin 18

Cat. No.: B10824629 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical reagents, such as the

photosensitizer Purpurin 18, is a critical component of laboratory safety and regulatory

compliance. This guide provides essential, step-by-step information for the safe handling and

disposal of Purpurin 18, reinforcing our commitment to being your trusted partner in laboratory

safety and chemical management.

Purpurin 18 is a photosensitizing agent utilized in photodynamic therapy (PDT) research.[1]

Due to its potential to generate reactive oxygen species upon light exposure, it requires careful

handling and disposal to mitigate risks to personnel and the environment.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Purpurin 18.

Property Value

Molecular Formula C₃₃H₃₂N₄O₅

Molecular Weight 564.63 g/mol

CAS Number 25465-77-4

Appearance Solid

Storage Temperature Room temperature, protect from light[2]
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Step-by-Step Disposal Protocol for Purpurin 18
This protocol outlines the necessary steps for the safe disposal of Purpurin 18 waste, including

unused or expired material, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE): Before handling Purpurin 18, ensure you are

wearing appropriate PPE to prevent skin and eye contact. This includes:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation: Proper segregation of chemical waste is crucial to prevent accidental

reactions and ensure compliant disposal.

Solid Waste: Collect unused or expired Purpurin 18 powder, as well as contaminated items

such as pipette tips, weigh boats, and gloves, in a designated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: Collect solutions containing Purpurin 18 in a separate, compatible, and

sealed hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) department.

Sharps: Any needles or syringes used to handle Purpurin 18 solutions should be disposed

of in a designated sharps container for chemical-contaminated sharps.

3. Labeling of Waste Containers: All hazardous waste containers must be accurately and

clearly labeled.

Use a hazardous waste tag provided by your institution's EHS department.

Clearly write "Hazardous Waste" and list all constituents, including "Purpurin 18" and any

solvents, with their approximate concentrations.

Ensure the container is dated from the first day of waste accumulation.
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4. Storage of Waste: Store hazardous waste containers in a designated satellite accumulation

area (SAA) within the laboratory.

Keep containers securely closed at all times, except when adding waste.

Store in a well-ventilated area and away from light sources to prevent any potential

photochemical reactions.

Ensure secondary containment is used for liquid waste containers to prevent spills.

5. Arranging for Disposal: Once the hazardous waste container is full or has reached its

accumulation time limit (as per your institution's policy), arrange for its collection.

Contact your institution's EHS department to schedule a waste pickup.

Follow their specific procedures for pickup requests and documentation.

6. Spill and Decontamination Procedures: In the event of a spill, prompt and proper cleanup is

essential.

Small Spills: For small spills of Purpurin 18 powder, carefully sweep it up, avoiding dust

generation, and place it in the designated solid hazardous waste container. For small liquid

spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the

solid hazardous waste container.

Large Spills: For larger spills, evacuate the area and contact your institution's EHS

department immediately.

Decontamination: Decontaminate surfaces with a suitable solvent (e.g., ethanol or

isopropanol), and dispose of all cleaning materials as hazardous waste.

Experimental Workflow for Purpurin 18 Disposal
The following diagram illustrates the logical workflow for the proper disposal of Purpurin 18.
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Purpurin 18 Disposal Workflow

By adhering to these procedures, you contribute to a safer research environment and ensure

compliance with environmental regulations. Always consult your institution's specific chemical

hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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